Cas no 2060541-22-0 (2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely utilized in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience, while the chloro and methylsulfanyl substituents offer versatile reactivity for selective functionalization. The tetramethyl backbone improves solubility in organic solvents, facilitating homogeneous reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise aryl-aryl bond formation is required. Its robust stability under inert conditions ensures consistent performance in demanding catalytic processes. The product is typically supplied in high purity, minimizing side reactions and optimizing yield in complex synthetic pathways.
![2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure](https://ossimg.kuujia.com/scimg/2061000/2060541-22-0x500.png)
2060541-22-0 structure
Product Name:2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2060541-22-0
MF:C13H18BClO2S
MW:284.609821796417
CID:5463677
Update Time:2025-05-28
2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- Z5410026273
- 2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(2-chloro-4-(methylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- Inchi： 1S/C13H18BClO2S/c1-12(2)13(3,4)17-14(16-12)10-7-6-9(18-5)8-11(10)15/h6-8H,1-5H3
- InChI Key： KNNYQUOGTCSQPL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)SC
Computed Properties
- Exact Mass: 284.0809088 g/mol
- Monoisotopic Mass: 284.0809088 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 284.6
- Topological Polar Surface Area: 43.8
2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37323989-0.05g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 0.05g |
$168.0 | 2025-03-18 | |
| Enamine | EN300-37323989-0.1g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 0.1g |
$252.0 | 2025-03-18 | |
| Enamine | EN300-37323989-0.25g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 0.25g |
$361.0 | 2025-03-18 | |
| Enamine | EN300-37323989-0.5g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 0.5g |
$569.0 | 2025-03-18 | |
| Enamine | EN300-37323989-1.0g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 1.0g |
$728.0 | 2025-03-18 | |
| Enamine | EN300-37323989-2.5g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 2.5g |
$1428.0 | 2025-03-18 | |
| Enamine | EN300-37323989-5.0g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 5.0g |
$2110.0 | 2025-03-18 | |
| Enamine | EN300-37323989-10.0g |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95.0% | 10.0g |
$3131.0 | 2025-03-18 | |
| Aaron | AR028F4B-50mg |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95% | 50mg |
$256.00 | 2025-02-16 | |
| Aaron | AR028F4B-100mg |
2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
2060541-22-0 | 95% | 100mg |
$372.00 | 2025-02-16 |
2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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